Cas no 41386-38-3 (Ethyl 4-(2-bromoethoxy)benzoate)

Ethyl 4-(2-bromoethoxy)benzoate structure
41386-38-3 structure
Product Name:Ethyl 4-(2-bromoethoxy)benzoate
CAS No:41386-38-3
MF:C11H13BrO3
MW:273.123122930527
CID:1513074
PubChem ID:12708668
Update Time:2025-04-21

Ethyl 4-(2-bromoethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(2-bromoethoxy)benzoate
    • ethyl p-(2-bromoethoxy)-benzoate
    • CTK1D3881
    • SureCN1961069
    • 4-(2-Bromo-ethoxy)-benzoic acid ethyl ester
    • ethyl 4-(2-bromoethyloxy)benzoate
    • Benzoic acid, 4-(2-bromoethoxy)-, ethyl ester
    • SCHEMBL1961069
    • BZLVOUTZDHRJPD-UHFFFAOYSA-N
    • DTXSID30507577
    • ethyl p-(2-bromoethoxy)benzoate
    • AKOS014351489
    • DB-366697
    • 41386-38-3
    • Inchi: 1S/C11H13BrO3/c1-2-14-11(13)9-3-5-10(6-4-9)15-8-7-12/h3-6H,2,7-8H2,1H3
    • InChI Key: BZLVOUTZDHRJPD-UHFFFAOYSA-N
    • SMILES: BrCCOC1C=CC(C(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 272.00500
  • Monoisotopic Mass: 272.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 2.63700
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